Cas no 1218791-18-4 (2-Methoxy-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Methoxy-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, featuring a nitro and methoxy substituent at the 5- and 2-positions, respectively. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances stability and reactivity, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions for constructing complex heterocyclic systems. Its electron-withdrawing nitro group further facilitates nucleophilic substitution and metal-catalyzed transformations. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where precise functionalization of pyridine scaffolds is required. The boronate ester moiety ensures compatibility with a range of reaction conditions while maintaining hydrolytic stability. Its well-defined structure and high purity make it suitable for research and industrial applications requiring controlled functionalization.
2-Methoxy-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1218791-18-4 structure
Product Name:2-Methoxy-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1218791-18-4
MF:C12H17BN2O5
MW:280.084783315659
MDL:MFCD08063082
CID:829189
PubChem ID:46739365
Update Time:2025-07-01

2-Methoxy-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-METHOXY-5-NITROPYRIDINE-3-BORONIC ACID PINACOL ESTER
    • X1753
    • MFCD08063082
    • 2-Methoxy-5-nitropyridine-3-boronic acid, pinacol ester
    • Pyridine, 2-methoxy-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • CS-0082342
    • Z2044797790
    • DTXSID30674975
    • DB-347238
    • BS-21207
    • MB05295
    • FD10373
    • EN300-7392206
    • 2-METHOXY-5-NITRO-3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • AKOS015892418
    • 1218791-18-4
    • SY025168
    • MDL: MFCD08063082
    • Inchi: 1S/C12H17BN2O5/c1-11(2)12(3,4)20-13(19-11)9-6-8(15(16)17)7-14-10(9)18-5/h6-7H,1-5H3
    • InChI Key: LNHXXIMEAIRKDX-UHFFFAOYSA-N
    • SMILES: O1B(C2C(=NC=C(C=2)[N+](=O)[O-])OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 280.12300
  • Monoisotopic Mass: 280.1230518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • PSA: 86.40000
  • LogP: 1.82080

2-Methoxy-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methoxy-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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Additional information on 2-Methoxy-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-Methoxy-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1218791-18-4)

The compound 2-Methoxy-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by the CAS registry number 1218791-18-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The structure of this molecule incorporates a pyridine ring substituted with a methoxy group at position 2, a nitro group at position 5, and a boron-containing substituent at position 3. The boron moiety is a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group, which is known for its stability and reactivity in certain chemical transformations.

The synthesis of 2-Methoxy-5-nitro-pyridine derivatives has been extensively explored in recent years due to their role as intermediates in the construction of bioactive molecules. The introduction of the nitro group at position 5 imparts strong electron-withdrawing effects on the pyridine ring, which can significantly influence the electronic properties of the molecule. This makes it an attractive candidate for use in various catalytic processes and as a building block in medicinal chemistry.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. For instance, researchers have reported that pyridine derivatives with nitro groups exhibit promising anti-inflammatory and anticancer activities. The presence of the methoxy group at position 2 further modulates the electronic environment of the molecule, potentially enhancing its bioavailability and pharmacokinetic properties.

The boron-containing substituent at position 3 is particularly interesting from a synthetic standpoint. The dioxaborolane group is known to participate in Suzuki-Miyaura coupling reactions, which are widely used in organic synthesis for forming carbon-carbon bonds. This makes the compound an ideal substrate for further functionalization and diversification into more complex molecular architectures.

In terms of applications, this compound has shown potential in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this field have demonstrated that pyridine derivatives can serve as effective charge transport materials in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The development of efficient synthetic routes for such compounds is another area of active research. Scientists are continually exploring new methodologies to improve the yield and selectivity of these reactions while minimizing environmental impact. For example, recent reports have described the use of microwave-assisted synthesis and continuous flow reactors for the preparation of similar pyridine derivatives.

In conclusion, 2-Methoxy-5-nitro-pyridine derivatives, including CAS No. 1218791-18-4 compound with its unique substituents and functional groups, represent a valuable class of molecules with diverse applications across multiple disciplines. As research progresses and new synthetic strategies emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.

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